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Compound of Interest

Compound Name:
4-(Trifluoromethyl)phenyl

isothiocyanate

Cat. No.: B158776 Get Quote

For Researchers, Scientists, and Drug
Development Professionals
This technical guide provides a comprehensive overview of 4-(Trifluoromethyl)phenyl
isothiocyanate, a versatile reagent in organic synthesis and materials science. This document

outlines its fundamental physicochemical properties, critical safety information, and significant

applications, supported by experimental methodologies.

Core Properties
4-(Trifluoromethyl)phenyl isothiocyanate, also known as α,α,α-Trifluoro-p-tolyl

isothiocyanate, is a solid organic compound.[1] Its key identifiers and physicochemical

properties are summarized below for easy reference.

Table 1: Physicochemical Properties of 4-(Trifluoromethyl)phenyl isothiocyanate
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Property Value Source

CAS Number 1645-65-4 [1][2][3]

Molecular Formula C₈H₄F₃NS [1]

Linear Formula CF₃C₆H₄NCS

Molecular Weight 203.18 g/mol [1][3]

Appearance
White to pale yellow crystal-

powder
[1]

Melting Point 39-43 °C [2]

Boiling Point
81 °C at 11 mmHg116-118 °C

at 20 mmHg
[2]

Density 1.3 ± 0.1 g/cm³ [4]

Flash Point 113 °C (235.4 °F) - closed cup

Solubility

No data available for water

solubility. Soluble in other

organic solvents.

[1]

Purity >98.0% (GC) or 97% [1]

Safety and Handling
4-(Trifluoromethyl)phenyl isothiocyanate is classified as a hazardous substance and

requires careful handling in a laboratory setting. Below is a summary of its hazard

classifications and recommended safety precautions.

Table 2: Safety Information for 4-(Trifluoromethyl)phenyl isothiocyanate
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Category Information Source

Signal Word Danger [1]

Hazard Statements

H314: Causes severe skin

burns and eye damage.H334:

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.

Additional Hazards

Toxic if swallowed or inhaled.

Causes skin irritation. Causes

serious eye irritation. May

cause respiratory irritation.

Lachrymator.

[1][5]

Precautionary Statements
P260, P261, P264, P270,

P271, P280, P284
[5]

Personal Protective Equipment

(PPE)

Eyeshields, faceshields,

protective gloves, type P3 (EN

143) respirator cartridges or

N95 dust mask.

Storage

Store in a well-ventilated

place. Keep container tightly

closed.

[5]

Disposal

Dispose of contents/container

to an approved waste disposal

plant.

[5]

Applications in Research and Development
4-(Trifluoromethyl)phenyl isothiocyanate serves as a crucial building block in the synthesis

of various functional molecules and materials.

Synthesis of Chemosensors: It is utilized in the synthesis of fluorescent photoinduced

electron transfer (PET) chemosensors.[2][6] These sensors are designed for the detection of

specific analytes.
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Anion Recognition: The compound is a precursor for creating amidourea-based and 1,8-

naphthalimide-based colorimetric and fluorescent sensors for anions.[6]

Drug Development: Isothiocyanates, in general, are valuable in medicinal chemistry for

synthesizing compounds with a wide range of biological activities, including antimicrobial,

anti-inflammatory, and anticancer properties.[7][8] The trifluoromethyl group can enhance

properties like metabolic stability and lipophilicity.

Materials Science: It has been investigated as a bifunctional additive in electrolytes for high-

nickel lithium batteries to improve high-temperature performance by stabilizing the cathode-

electrolyte interphase (CEI).[9]

Derivatization Reagent: Isothiocyanates are used as derivatization reagents for amines,

which is a common technique in analytical chemistry for chromatography.[10]

Experimental Protocols
Detailed methodologies are critical for reproducible research. The following section provides an

example of an experimental protocol for one of its applications.

Protocol: Preparation of an Electrolyte Additive for Lithium-Ion Batteries[9]

This protocol describes the use of 4-(Trifluoromethyl)phenyl isothiocyanate (FIC) as an

additive to enhance the performance of lithium-high nickel batteries.

Baseline Electrolyte Preparation: A baseline electrolyte is prepared consisting of a 1:2

volume ratio of ethylene carbonate (EC) and ethyl methyl carbonate (EMC) with 1.0 M

lithium hexafluorophosphate (LiPF₆).

Additive Incorporation: 4-(Trifluoromethyl)phenyl isothiocyanate is added to the baseline

electrolyte at concentrations of 0.5, 1.0, and 2.0 wt%.

Electrochemical Cell Assembly: Coin-type cells are assembled in an argon-filled glovebox

using the prepared electrolytes, a nickel-rich NCM cathode, a lithium metal anode, and a

separator.
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Performance Testing: The assembled cells undergo electrochemical testing, including

charge-discharge cycling at various temperatures and rates, to evaluate the effect of the FIC

additive on cycling stability and rate capability.

Interphase Analysis: Post-cycling analysis of the cathode surface is performed using

techniques like X-ray photoelectron spectroscopy (XPS) to characterize the composition of

the cathode-electrolyte interphase (CEI) formed due to the additive.

Visualized Workflows and Pathways
To better illustrate the utility of 4-(Trifluoromethyl)phenyl isothiocyanate, the following

diagrams represent a general synthetic application and its role in battery chemistry.
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Caption: General synthesis of thiourea derivatives.
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Caption: Role as a battery electrolyte additive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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